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Compound of Interest

Compound Name: Bodipy 558/568 C12

Cat. No.: B606313 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
The Bodipy 558/568 C12 pulse-chase assay is a powerful technique used to investigate the

dynamics of long-chain fatty acid trafficking and metabolism within living cells. Bodipy 558/568
C12 is a fluorescently labeled fatty acid analog that mimics the behavior of natural fatty acids,

allowing for the visualization of their uptake, storage in lipid droplets (LDs), and subsequent

mobilization to other organelles, such as mitochondria, for processes like β-oxidation.[1][2] This

assay is particularly valuable for studying lipid metabolism in various physiological and

pathological contexts, including cancer, metabolic disorders, and neurodegenerative diseases.

The "pulse" phase involves incubating cells with Bodipy 558/568 C12 for a specific period,

allowing the fluorescent fatty acid to be taken up and incorporated into cellular lipids, primarily

triglycerides stored in LDs.[1] The "chase" phase begins after removing the fluorescent probe

from the extracellular medium. During the chase, the movement of the labeled fatty acids from

LDs to other cellular compartments can be tracked over time using fluorescence microscopy.[1]

This allows for both qualitative and quantitative assessment of fatty acid dynamics.

Key Applications
Monitoring Lipid Droplet Dynamics: Visualizing the formation, growth, and degradation of

lipid droplets.[3]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b606313?utm_src=pdf-interest
https://www.benchchem.com/product/b606313?utm_src=pdf-body
https://www.benchchem.com/product/b606313?utm_src=pdf-body
https://www.benchchem.com/product/b606313?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC4375018/
https://www.biorxiv.org/content/10.1101/2022.02.03.479028.full
https://www.benchchem.com/product/b606313?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC4375018/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4375018/
https://www.benchchem.com/product/b606313
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b606313?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Investigating Fatty Acid Trafficking: Tracking the movement of fatty acids between

organelles, such as from lipid droplets to mitochondria for energy production.[1][2][4][5]

Studying Lipid Metabolism: Assessing the effects of genetic modifications or pharmacological

interventions on fatty acid uptake, storage, and utilization.

Drug Discovery: Screening for compounds that modulate lipid metabolism pathways.

Experimental Protocols
This section provides a detailed methodology for performing a Bodipy 558/568 C12 pulse-

chase assay. The protocol is generalized and may require optimization for specific cell types

and experimental goals.

Materials
Bodipy 558/568 C12 (e.g., Thermo Fisher Scientific, Cat. No. D3835)

Cell culture medium (e.g., DMEM)

Fetal Bovine Serum (FBS)

Phosphate-Buffered Saline (PBS)

Hank's Balanced Salt Solution (HBSS) or other nutrient-depleted medium for starvation

experiments.[1]

Organelle-specific fluorescent probes (e.g., MitoTracker Green FM for mitochondria)

Confocal microscope with appropriate filter sets for Bodipy 558/568 (Excitation/Emission:

~558/568 nm) and other probes.[6]

Cell culture plates or coverslips suitable for microscopy.

Optional: Inhibitors of fatty acid transport or metabolism (e.g., phloretin, triacsin C, etomoxir).

[6]

Experimental Workflow Diagram
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Preparation

Pulse Phase

Chase Phase

Data Acquisition

Data Analysis

Seed cells on coverslips/plates

Culture cells to desired confluency

Prepare medium with
Bodipy 558/568 C12

Incubate cells with labeling medium
(Pulse)

Wash cells to remove
excess Bodipy C12

Add fresh medium
(Chase Medium)

Incubate for desired chase period(s)

Optional: Stain with
organelle-specific dyes

Acquire images using
confocal microscopy

Image at multiple
time points

Quantify fluorescence intensity
in regions of interest (ROIs)

Analyze colocalization with
organelle markers
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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